4-((2,4-Dimethoxyphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(2,4-dimethoxyanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid
• InChI: InChI=1S/C16H24N2O7/c1-23-11-3-4-12(14(9-11)24-2)18-15(20)10-13(16(21)22)17-5-7-25-8-6-19/h3-4,9,13,17,19H,5-8,10H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key: PICWVHBKNKPZDV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)NCCOCCO)OC
• Molecular Formula: C16H24N2O7
• Molecular Weight: 356.37 g/mol

Description

4-((2,4-Dimethoxyphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C16H24N2O7 and its molecular weight is 356.375. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research on the synthesis of new analogues and derivatives of this compound has been a significant focus. For example, studies have reported on the synthesis of S-DABO and HEPT analogues with expected biological activity against HBV, showcasing the compound's potential in therapeutic applications (M. T. Aal, 2002). Additionally, the vibrational spectroscopic and supramolecular studies applied to a chloramphenicol derivative highlighted the compound's structural intricacies and its interactions on a molecular level, supported by DFT calculations (R. F. Fernandes et al., 2017).

Biological Applications

The compound's derivatives have shown promise in various biological applications. For instance, hypersensitive acid-labile (HAL) tris(alkoxy)benzyl ester anchoring for solid-phase synthesis of protected peptide segments indicates its utility in peptide synthesis and drug development (F. Albericio, G. Bárány, 1991). Moreover, the synthesis and optical properties of specific fluorescent probes for β-amyloid suggest its role in molecular diagnostics, particularly in Alzheimer’s disease research (Huan-bao Fa et al., 2015).

Chemical and Physical Properties

Investigations into the chemical and physical properties of this compound and its derivatives have yielded insights into their potential industrial and pharmaceutical applications. For example, the study on molecular docking, vibrational, structural, electronic, and optical studies of certain derivatives provided valuable information on their reactivity and interaction potentials, which could inform their use in materials science and pharmacology (K. Vanasundari et al., 2018).